• 1,7-Dimethyluric Acid
    • Cat. No.:
    • B026191
    • CAS No.:
    • 33868-03-0
    • Molecular Formula:
    • C7H8N4O3
    • Molecular Weight:
    • 196.16 g/mol
    Description
    1,7-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trione substituted by methyl groups at N-1 and N-7. It is a metabolite of caffeine and is often found in human urine samples. It has ...
  • 3-Phenoxybenzoic acid
    • Cat. No.:
    • B042597
    • CAS No.:
    • 3739-38-6
    • Molecular Formula:
    • C13H10O3
    • Molecular Weight:
    • 214.22 g/mol
    Description
    3-phenoxybenzoic acid is a phenoxybenzoic acid in which the phenoxy group is meta to the carboxy group. It is a metabolite of pyrethroid insecticides. It has a role as a human xenobiotic metabolite and a marine ...
  • 21-Deoxycortisol
    • Cat. No.:
    • B132708
    • CAS No.:
    • 641-77-0
    • Molecular Formula:
    • C21H30O4
    • Molecular Weight:
    • 346.5 g/mol
    Description
    21-deoxycortisol is a deoxycortisol that is 17xi-pregn-4-ene-3,20-dione substituted by a beta-hydroxy group at position 11 and an alpha-hydroxy group at position 17. It is a marker of virilizing adrenal hyperpla...
  • Adenosine
    • Cat. No.:
    • B140876
    • CAS No.:
    • 133248-01-8
    • Molecular Formula:
    • C10H13N5O4
    • Molecular Weight:
    • 267.24 g/mol
    Description
    Adenosine is a ribonucleoside composed of a molecule of adenine attached to a ribofuranose moiety via a beta-N(9)-glycosidic bond. It has a role as an anti-arrhythmia drug, a vasodilator agent, an analgesic, a h...
  • Nornicotine
    • Cat. No.:
    • B140904
    • CAS No.:
    • 494-97-3
    • Molecular Formula:
    • C9H12N2
    • Molecular Weight:
    • 148.20 g/mol
    Description
    (S)-nornicotine is a pyridine alkaloid that is nicotine lacking the methyl group on the pyrrolidine nitrogen. It has a role as a metabolite, a nicotinic acetylcholine receptor agonist and a phytogenic insecticid...
  • Creosote
    • Cat. No.:
    • B1164894
    • CAS No.:
    • 8001-58-9
    • Molecular Formula:
    • C7H8O2
    • Molecular Weight:
    • 124.14 g/mol
    Description
    O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28 °C (82.4 °F), but may remain liquid for a long time even at a much lower temperature. Slightly...
  • Epicoprostanol
    • Cat. No.:
    • B1214048
    • CAS No.:
    • 516-92-7
    • Molecular Formula:
    • C27H48O
    • Molecular Weight:
    • 388.7 g/mol
    Description
    Epi-coprostanol is a cholestanoid.
    epi-Coprostanol has been reported in Petrosia ficiformis with data available.
    antioxidant;  a major constituent of ambergris
  • Melanin
    • Cat. No.:
    • B1238610
    • CAS No.:
    • 8049-97-6
    • Molecular Formula:
    • C18H10N2O4
    • Molecular Weight:
    • 318.3 g/mol
    Description
    Melanin is a member of melanins.
    Melanin has been reported in Streptomyces nodosus, Streptomyces avermitilis, and other organisms with data available.
    Insoluble polymers of TYROSINE derivatives found in an...
  • 23,25-dihydroxy-24-oxovitamin D3
    • Cat. No.:
    • B1238621
    • CAS No.:
    • 84164-55-6
    • Molecular Formula:
    • C27H42O4
    • Molecular Weight:
    • 430.6 g/mol
    Description
    metabolite of vitamin D3 in kidney;  RN & structure from first source;  RN given refers to (3beta,5Z,7E)-isomer
  • Sitostanol
    • Cat. No.:
    • B1680991
    • CAS No.:
    • 83-45-4
    • Molecular Formula:
    • C29H52O
    • Molecular Weight:
    • 416.7 g/mol
    Description
    Stigmastanol is a 3-hydroxy steroid that is 5alpha-stigmastane which is substituted at the 3beta position by a hydroxy group. It has a role as an anticholesteremic drug and a plant metabolite. It is a 3-hydroxy ...
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